Cas no 1341111-31-6 ((2-fluoro-4-(furan-3-yl)phenyl)methanamine)
(2-fluoro-4-(furan-3-yl)phenyl)methanamine Chemical and Physical Properties
Names and Identifiers
-
- Benzenemethanamine, 2-fluoro-4-(3-furanyl)-
- (2-fluoro-4-(furan-3-yl)phenyl)methanamine
-
- Inchi: 1S/C11H10FNO/c12-11-5-8(1-2-9(11)6-13)10-3-4-14-7-10/h1-5,7H,6,13H2
- InChI Key: JGKVTXMWUVXLDC-UHFFFAOYSA-N
- SMILES: C1(CN)=CC=C(C2C=COC=2)C=C1F
Experimental Properties
- Density: 1.182±0.06 g/cm3(Predicted)
- Boiling Point: 300.6±42.0 °C(Predicted)
- pka: 8.69±0.10(Predicted)
(2-fluoro-4-(furan-3-yl)phenyl)methanamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | F201676-100mg |
(2-fluoro-4-(furan-3-yl)phenyl)methanamine |
1341111-31-6 | 100mg |
$ 160.00 | 2022-06-05 | ||
| TRC | F201676-500mg |
(2-fluoro-4-(furan-3-yl)phenyl)methanamine |
1341111-31-6 | 500mg |
$ 660.00 | 2022-06-05 | ||
| TRC | F201676-1g |
(2-fluoro-4-(furan-3-yl)phenyl)methanamine |
1341111-31-6 | 1g |
$ 1000.00 | 2022-06-05 | ||
| Life Chemicals | F2167-4591-0.25g |
(2-fluoro-4-(furan-3-yl)phenyl)methanamine |
1341111-31-6 | 95%+ | 0.25g |
$679.0 | 2023-09-06 | |
| Life Chemicals | F2167-4591-0.5g |
(2-fluoro-4-(furan-3-yl)phenyl)methanamine |
1341111-31-6 | 95%+ | 0.5g |
$715.0 | 2023-09-06 | |
| Life Chemicals | F2167-4591-1g |
(2-fluoro-4-(furan-3-yl)phenyl)methanamine |
1341111-31-6 | 95%+ | 1g |
$753.0 | 2023-09-06 | |
| Life Chemicals | F2167-4591-2.5g |
(2-fluoro-4-(furan-3-yl)phenyl)methanamine |
1341111-31-6 | 95%+ | 2.5g |
$1506.0 | 2023-09-06 | |
| Life Chemicals | F2167-4591-5g |
(2-fluoro-4-(furan-3-yl)phenyl)methanamine |
1341111-31-6 | 95%+ | 5g |
$2259.0 | 2023-09-06 | |
| Life Chemicals | F2167-4591-10g |
(2-fluoro-4-(furan-3-yl)phenyl)methanamine |
1341111-31-6 | 95%+ | 10g |
$3163.0 | 2023-09-06 |
(2-fluoro-4-(furan-3-yl)phenyl)methanamine Related Literature
-
Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
-
Wenjie Zhao,Hua Hou,Yuchun Jin,Zhixiang Zeng,Xuedong Wu,Qunji Xue RSC Adv., 2014,4, 60307-60315
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
Additional information on (2-fluoro-4-(furan-3-yl)phenyl)methanamine
Introduction to (2-fluoro-4-(furan-3-yl)phenyl)methanamine (CAS No. 1341111-31-6)
(2-fluoro-4-(furan-3-yl)phenyl)methanamine, identified by its Chemical Abstracts Service (CAS) number 1341111-31-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications.
The molecular structure of (2-fluoro-4-(furan-3-yl)phenyl)methanamine consists of a phenyl ring substituted with a fluoro group at the 2-position and a furan moiety at the 4-position, connected to an amine functional group. This unique arrangement of functional groups contributes to its distinct chemical properties and biological interactions. The presence of the fluoro group enhances the metabolic stability and binding affinity of the molecule, while the furan ring introduces additional versatility in its reactivity and interaction with biological targets.
In recent years, there has been a growing interest in exploring the pharmacological potential of (2-fluoro-4-(furan-3-yl)phenyl)methanamine. Research studies have demonstrated that this compound exhibits inhibitory effects on various enzymatic targets, which are relevant to multiple diseases. Specifically, preliminary investigations have shown that it may interfere with the activity of enzymes involved in cancer cell proliferation and inflammation pathways. These findings have positioned (2-fluoro-4-(furan-3-yl)phenyl)methanamine as a promising candidate for further development into novel therapeutic agents.
One of the most compelling aspects of (2-fluoro-4-(furan-3-yl)phenyl)methanamine is its potential to serve as a scaffold for drug design. The combination of the fluoro and furan substituents provides a versatile platform for chemical modifications, allowing researchers to fine-tune its biological activity and pharmacokinetic properties. This flexibility is crucial for developing molecules that can effectively target specific disease mechanisms while minimizing side effects.
The synthesis of (2-fluoro-4-(furan-3-yl)phenyl)methanamine involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex molecular framework efficiently. These synthetic strategies not only ensure high yields but also enhance the purity of the final product, which is essential for subsequent biological evaluation.
Recent advancements in computational chemistry have further accelerated the exploration of (2-fluoro-4-(furan-3-yl)phenyl)methanamine. Molecular modeling techniques have been utilized to predict its binding interactions with biological targets, providing valuable insights into its mechanism of action. These computational studies have complemented experimental approaches, enabling researchers to design more targeted and effective derivatives.
The pharmacokinetic profile of (2-fluoro-4-(furan-3-yl)phenyl)methanamine is another critical aspect that has been thoroughly investigated. Studies have shown that this compound exhibits favorable solubility and metabolic stability, which are essential characteristics for a drug candidate. Additionally, preliminary toxicological assessments have indicated that it demonstrates low toxicity at therapeutic doses, suggesting its potential for safe clinical use.
In conclusion, (2-fluoro-4-(furan-3-yl)phenyl)methanamine (CAS No. 1341111-31-6) represents a significant advancement in pharmaceutical research due to its unique structural features and promising biological activities. Its potential applications in treating various diseases, coupled with its synthetic accessibility and favorable pharmacokinetic properties, make it an attractive candidate for further development. As research continues to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a crucial role in the next generation of pharmaceutical innovations.
1341111-31-6 ((2-fluoro-4-(furan-3-yl)phenyl)methanamine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)